Cas no 681259-72-3 (Ethyl 4-(butylamino)-3-iodobenzoate)

Ethyl 4-(butylamino)-3-iodobenzoate is a halogenated benzoate derivative characterized by its iodine substitution at the 3-position and a butylamino group at the 4-position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The presence of both an electron-donating amino group and an electron-withdrawing iodine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings. The ethyl ester moiety further improves solubility in organic solvents, facilitating downstream modifications. Its well-defined structure and functional groups make it valuable for constructing complex molecular frameworks with precision.

Ethyl 4-(butylamino)-3-iodobenzoate structure

681259-72-3 structure

Product Name:Ethyl 4-(butylamino)-3-iodobenzoate

CAS No:681259-72-3

MF:C₁₃H₁₈INO₂

MW:347.191996097565

CID:1030594

PubChem ID:44829070

Update Time:2025-05-19

Ethyl 4-(butylamino)-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(butylamino)-3-iodobenzoate
- LogP
- FT-0657988
- Ethyl4-(butylamino)-3-iodobenzoate
- 4-(butylamino)-3-iodobenzoic acid ethyl ester
- SB83464
- ethyl 4-(butylamino)-3-iodanyl-benzoate
- AKOS015843180
- 681259-72-3
- A836023
- DTXSID20661157
- DB-073966
- Inchi： 1S/C13H18INO2/c1-3-5-8-15-12-7-6-10(9-11(12)14)13(16)17-4-2/h6-7,9,15H,3-5,8H2,1-2H3
- InChI Key： KLFJODBWWWGXKU-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)OCC)C=CC=1NCCCC

Computed Properties

Exact Mass: 347.03784
Monoisotopic Mass: 347.03823g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33

Ethyl 4-(butylamino)-3-iodobenzoate Pricemore >>

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Chemenu	CM153575-1g	ethyl 4-(butylamino)-3-iodobenzoate	681259-72-3	95%	1g	$482	2023-01-09
Alichem	A019095749-1g	Ethyl 4-(butylamino)-3-iodobenzoate	681259-72-3	95%	1g	$436.80	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740625-1g	Ethyl 4-(butylamino)-3-iodobenzoate	681259-72-3	98%	1g	￥4194.00	2024-05-04
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